Cas no 89444-76-8 (Phenol, 2,4,6-tribromo-3-methyl-5-nitro-)

• Product Name: Phenol, 2,4,6-tribromo-3-methyl-5-nitro-
• CAS No: 89444-76-8
• MF: C₇H₄Br₃NO₃
• MW: 389.823559761047
• CID: 600398
• PubChem ID: 71324288
• Update Time: 2025-04-19

Phenol, 2,4,6-tribromo-3-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4,6-tribromo-3-methyl-5-nitro-
• 2,4,6-tribromo-3-methyl-5-nitrophenol
• 89444-76-8
• DTXSID10753777
• 1-Methyl-2,4,6-Tribrom-3-Oxy-5-Nitrobenzol

• Inchi： 1S/C7H4Br3NO3/c1-2-3(8)6(11(13)14)5(10)7(12)4(2)9/h12H,1H3
• InChI Key： MBXRBAHOLDNSIJ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1C)Br)O)Br)[N+](=O)[O-]

Computed Properties

• Exact Mass: 388.77208g/mol
• Monoisotopic Mass: 386.77413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 66Ų